Cas no 1221397-61-0 (methyl 3-(acetylsulfanyl)-2-methylbutanoate)

• Product Name: methyl 3-(acetylsulfanyl)-2-methylbutanoate
• CAS No: 1221397-61-0
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 4578696
• PubChem ID: 72428139
• Update Time: 2025-11-01

methyl 3-(acetylsulfanyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(Acetylsulfanyl)-2-methylbutanoate
• methyl 3-(acetylsulfanyl)-2-methylbutanoate

• Inchi： 1S/C8H14O3S/c1-5(8(10)11-4)6(2)12-7(3)9/h5-6H,1-4H3
• InChI Key： PNBXMTMQTHEBPK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)C(SC(C)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-(acetylsulfanyl)-2-methylbutanoate

Methyl 3-(Acetylsulfanyl)-2-methylbutanoate (CAS No. 1221397-61-0): An Overview

Methyl 3-(acetylsulfanyl)-2-methylbutanoate (CAS No. 1221397-61-0) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes an acetylsulfanyl group and a methyl ester moiety. The combination of these functional groups imparts specific properties that make it a valuable molecule for various applications.

The chemical structure of methyl 3-(acetylsulfanyl)-2-methylbutanoate can be represented as CH₃CH(CH₃)CH₂C(=S)OCH₃. The presence of the acetylsulfanyl group (C(=S)O) and the methyl ester (OCH₃) provides this compound with unique reactivity and stability characteristics. These features have been extensively studied in recent research, highlighting its potential in synthetic chemistry and pharmaceutical development.

In the realm of synthetic chemistry, methyl 3-(acetylsulfanyl)-2-methylbutanoate has been utilized as a versatile building block for the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles makes it an attractive starting material for the preparation of sulfides, thioesters, and other sulfur-containing compounds. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, including potential drug candidates.

The biological activity of methyl 3-(acetylsulfanyl)-2-methylbutanoate has also been a focus of recent research. Preliminary studies have indicated that this compound exhibits promising anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the acetylsulfanyl group, which can participate in redox reactions and modulate cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of methyl 3-(acetylsulfanyl)-2-methylbutanoate showed significant inhibition of pro-inflammatory cytokines in vitro.

Beyond its potential therapeutic applications, methyl 3-(acetylsulfanyl)-2-methylbutanoate has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for the development of novel polymers and coatings with enhanced properties. Research in this area has shown that compounds containing acetylsulfanyl groups can improve the mechanical strength and thermal stability of polymeric materials, making them attractive for industrial applications.

The synthesis of methyl 3-(acetylsulfanyl)-2-methylbutanoate typically involves a multi-step process that includes the formation of the acetylsulfanyl group and subsequent esterification. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 3-mercapto-2-methylbutanoic acid with acetyl chloride to form the acetylsulfanyl intermediate, followed by esterification with methanol. This approach provides high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, methyl 3-(acetylsulfanyl)-2-methylbutanoate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from strong oxidizers, are recommended to maintain its stability and integrity.

The environmental impact of methyl 3-(acetylsulfanyl)-2-methylbutanoate is another important consideration. Recent studies have focused on developing more sustainable synthetic methods that minimize waste and reduce environmental footprint. Green chemistry principles have been applied to optimize reaction conditions and improve atom economy. For instance, using catalytic systems or alternative solvents can significantly reduce the environmental impact of its production.

In conclusion, methyl 3-(acetylsulfanyl)-2-methylbutanoate (CAS No. 1221397-61-0) is a multifunctional compound with a wide range of applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical structure provides it with valuable properties that make it an attractive molecule for further exploration and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to various scientific advancements.